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An In-Depth Technical Guide to 2-Chloro-3-methylbenzonitrile (CAS 15013-71-5)

Authored by a Senior Application Scientist
This document provides a comprehensive technical overview of 2-Chloro-3-
methylbenzonitrile, a key chemical intermediate. Designed for researchers, chemists, and

professionals in drug development, this guide delves into its chemical properties, synthesis,

structural analysis, reactivity, and applications, grounding all information in established

scientific principles and authoritative data.

Introduction and Strategic Importance
2-Chloro-3-methylbenzonitrile is a substituted aromatic nitrile whose strategic value lies in

the unique reactivity conferred by its trifunctional structure. The presence of a nitrile (-C≡N), a

chloro (-Cl), and a methyl (-CH₃) group on the benzene ring makes it a versatile molecular

scaffold. The electron-withdrawing nature of the nitrile and chloro groups, combined with the

electron-donating effect of the methyl group, creates a nuanced electronic environment that

allows for selective chemical transformations at multiple sites. This versatility makes it an

important building block in the synthesis of complex organic molecules, particularly in the

pharmaceutical and agrochemical industries[1][2].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1356066?utm_src=pdf-interest
https://www.benchchem.com/product/b1356066?utm_src=pdf-body
https://www.benchchem.com/product/b1356066?utm_src=pdf-body
https://www.benchchem.com/product/b1356066?utm_src=pdf-body
https://www.benchchem.com/product/b1356066?utm_src=pdf-body
https://www.shlzpharma.com/2-chloro-4-fluoro-3-methylbenzonitrile/
https://www.myskinrecipes.com/shop/th/benzonitrile-derivatives/63356--2-chloro-3-methylbenzonitrile.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Diazotization

Step 2: Sandmeyer Reaction

2-Chloro-3-methylaniline NaNO₂, HCl (aq)

2-Chloro-3-methylbenzenediazonium
chloride (in situ)

0-5 °C

Copper(I) Cyanide (CuCN) 2-Chloro-3-methylbenzonitrile

Workflow for the Synthesis of 2-Chloro-3-methylbenzonitrile.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. China 2-chloro-4-fluoro-3-methylbenzonitrile Manufacturer and Supplier, Factory | Lizhuo
[shlzpharma.com]

2. 2-Chloro-3-Methylbenzonitrile [myskinrecipes.com]

To cite this document: BenchChem. [2-Chloro-3-methylbenzonitrile CAS number 15013-71-
5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356066#2-chloro-3-methylbenzonitrile-cas-number-
15013-71-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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